1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-fluorophenyl)carbamothioyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H16FN3OS/c14-10-1-3-11(4-2-10)16-13(19)17-7-5-9(6-8-17)12(15)18/h1-4,9H,5-8H2,(H2,15,18)(H,16,19)
• InChI Key: YVJSPHOZLNSJAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C13H16FN3OS
• Molecular Weight: 281.35 g/mol

Description

1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide, also known as S44121, is a chemical compound with potential applications in scientific research. This compound has gained attention due to its potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide is a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic and mesocortical dopaminergic pathways in the brain. By blocking the activity of the D3 receptor, 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide may modulate the release of dopamine and other neurotransmitters, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been shown to increase the release of dopamine and other neurotransmitters in the brain, leading to its potential therapeutic effects on neurological disorders. In addition, 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide in lab experiments is its selectivity for the dopamine D3 receptor, which allows for more targeted research. However, the limited yield of the synthesis method and the potential for off-target effects may be considered as limitations.

Future Directions

There are several future directions for research on 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide. One area of interest is its potential therapeutic effects on other neurological disorders such as schizophrenia and addiction. Additionally, further studies are needed to determine the optimal dosage and administration route for 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide in clinical settings. Furthermore, the development of more efficient synthesis methods for 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide may facilitate its widespread use in scientific research.
In conclusion, 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide is a chemical compound with potential applications in scientific research for its neuroprotective and neurorestorative effects. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide may lead to the development of novel therapeutic agents for various neurological disorders.

Synthesis Methods

The synthesis of 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide involves a series of steps starting with the reaction between 4-fluoroaniline and carbon disulfide to form 4-fluorophenyl isothiocyanate. This intermediate is then reacted with piperidine-4-carboxylic acid to form the final product, 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide. The yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been studied for its potential therapeutic effects on various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. In preclinical studies, 1-{[(4-fluorophenyl)amino]carbonothioyl}-4-piperidinecarboxamide has shown to have neuroprotective and neurorestorative effects, which may be attributed to its ability to modulate the activity of various neurotransmitter systems in the brain.